Cas no 39244-06-9 (Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro-)
![Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro- structure](https://ossimg.kuujia.com/scimg/39500/39244-06-9x500.png)
39244-06-9 structure
Product Name:Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro-
CAS No:39244-06-9
MF:C7H2Cl2OS2
MW:237.126177310944
CID:304031
PubChem ID:4225959
Update Time:2025-04-19
Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro-
- 3-CHLOROTHIENO[2,3-B]THIOPHENE-2-CARBONYL CHLORIDE
- 4-chlorothieno[2,3-b]thiophene-5-carbonyl chloride
- 3-Chlor-2-thieno[2,3-b]thiophencarbonylchlorid
- QC-5872
- Thieno[2,3-b]thiophene-2-carbonylchloride,3-chloro
- FT-0615533
- DTXSID80401011
- 4-Chloro-2-fluorophenylhydrazineHydrochloride
- 39244-06-9
- 3-chloro-thieno[2,3-b]thiophene-2-carbonyl chloride
-
- Inchi： 1S/C7H2Cl2OS2/c8-4-3-1-2-11-7(3)12-5(4)6(9)10/h1-2H
- InChI Key： WCRIUIXSFXQLJK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)Cl)SC2=C1C=CS2
Computed Properties
- Exact Mass: 235.89200
- Monoisotopic Mass: 235.892
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6A^2
- XLogP3: 4.4
Experimental Properties
- Density: 1.683
- Boiling Point: 347.8°Cat760mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.726
- PSA: 73.55000
- LogP: 3.99520
Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thieno[2,3-b]thiophene-2-carbonylchloride, 3-chloro- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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